Cas no 676348-57-5 (3-OXO-2-(THIOPHENE-2-CARBONYL)-BUTYRIC ACID METHYL ESTER)

3-OXO-2-(THIOPHENE-2-CARBONYL)-BUTYRIC ACID METHYL ESTER structure
676348-57-5 structure
Product Name:3-OXO-2-(THIOPHENE-2-CARBONYL)-BUTYRIC ACID METHYL ESTER
CAS No:676348-57-5
MF:C10H10O4S
MW:226.249001979828
CID:890560
PubChem ID:2760274
Update Time:2025-04-19

3-OXO-2-(THIOPHENE-2-CARBONYL)-BUTYRIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 3-OXO-2-(THIOPHENE-2-CARBONYL)-BUTYRIC ACID METHYL ESTER
    • 3-OXO-2-(THIOPHENE-2-CARBONYL)BUTYRIC ACID METHYL ESTER
    • methyl 3-oxo-2-(thiophene-2-carbonyl)butanoate
    • 3-Oxo-2-(thiophene-2-carbonyl)-butyric acid methyl
    • 676348-57-5
    • DTXSID00375088
    • A835836
    • MDL: MFCD03424760
    • Inchi: 1S/C10H10O4S/c1-6(11)8(10(13)14-2)9(12)7-4-3-5-15-7/h3-5,8H,1-2H3
    • InChI Key: ZSKFIXMFIWJQKD-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(C(C(=O)OC)C(C)=O)=O

Computed Properties

  • Exact Mass: 226.03000
  • Monoisotopic Mass: 226.02997997g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 88.7Ų

Experimental Properties

  • PSA: 88.68000
  • LogP: 1.30900
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